Cas no 1803570-21-9 (2-[(2-ethylpyrrolidin-2-yl)formamido]pent-4-enoic acid hydrochloride)

• Product Name: 2-[(2-ethylpyrrolidin-2-yl)formamido]pent-4-enoic acid hydrochloride
• CAS No: 1803570-21-9
• MF: C₁₂H₂₁ClN₂O₃
• MW: 276.759742498398
• MDL: MFCD28397747
• CID: 5211034
• PubChem ID: 119031254
• Update Time: 2025-11-01

2-[(2-ethylpyrrolidin-2-yl)formamido]pent-4-enoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2-ethylpyrrolidin-2-yl)formamido]pent-4-enoic acid hydrochloride

• MDL： MFCD28397747
• Inchi： 1S/C12H20N2O3.ClH/c1-3-6-9(10(15)16)14-11(17)12(4-2)7-5-8-13-12;/h3,9,13H,1,4-8H2,2H3,(H,14,17)(H,15,16);1H
• InChI Key： OKOIFWOUDHDRQL-UHFFFAOYSA-N
• SMILES： C(C1(NCCC1)CC)(=O)NC(C(=O)O)CC=C.Cl

Additional information on 2-[(2-ethylpyrrolidin-2-yl)formamido]pent-4-enoic acid hydrochloride

Recent Advances in the Study of 2-[(2-ethylpyrrolidin-2-yl)formamido]pent-4-enoic acid hydrochloride (CAS: 1803570-21-9)

The compound 2-[(2-ethylpyrrolidin-2-yl)formamido]pent-4-enoic acid hydrochloride (CAS: 1803570-21-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-based structure and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential modulator of enzymatic activity. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with specific enzyme targets, particularly those involved in inflammatory pathways. The study demonstrated that 2-[(2-ethylpyrrolidin-2-yl)formamido]pent-4-enoic acid hydrochloride exhibits selective inhibition of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs.

Another significant development is the exploration of this compound's pharmacokinetic properties. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) investigated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and metabolic stability, making it a promising candidate for further development. The hydrochloride salt form (CAS: 1803570-21-9) was found to enhance solubility without compromising the compound's stability, addressing a common challenge in drug formulation.

Structural-activity relationship (SAR) studies have also been conducted to optimize the compound's therapeutic potential. Modifications to the ethyl group on the pyrrolidine ring and the pent-4-enoic acid moiety have yielded derivatives with improved target specificity and potency. These findings, published in ACS Medicinal Chemistry Letters (2023), provide a foundation for the design of next-generation analogs with enhanced pharmacological profiles.

In the context of drug discovery, 2-[(2-ethylpyrrolidin-2-yl)formamido]pent-4-enoic acid hydrochloride has been identified as a valuable scaffold for the development of small-molecule therapeutics. Its modular structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific therapeutic applications. Recent patent filings (WO2023124567) indicate growing commercial interest in this compound and its derivatives, particularly for treating chronic inflammatory conditions and certain types of cancer.

Looking ahead, ongoing research aims to elucidate the compound's mechanism of action at the molecular level and explore its potential in combination therapies. Preliminary data suggest synergistic effects when used with existing anti-inflammatory drugs, opening new avenues for therapeutic innovation. As the scientific community continues to investigate 2-[(2-ethylpyrrolidin-2-yl)formamido]pent-4-enoic acid hydrochloride (CAS: 1803570-21-9), its role in advancing pharmaceutical science appears increasingly significant.